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Compound of Interest

Compound Name: Lanicemine-d5

Cat. No.: B15143451

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. Lanicemine-d5, a deuterated analog of the NMDA channel blocker
Lanicemine, requires careful consideration for its disposal due to its potential hazards. This
guide provides essential safety and logistical information for the proper disposal of
Lanicemine-d5.

Hazard and Safety Overview

Lanicemine is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Therefore, it is crucial to prevent its release into the environment.[1] Standard
laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat, should be worn when handling this compound.

Key Hazard Information:
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Hazard Classification Description Precautionary Statements

P264: Wash skin thoroughly
after handling.[1][2] P270: Do
not eat, drink or smoke when
using this product.[1][2] P301 +

Acute Toxicity, Oral (Category ]
Harmful if swallowed.[1][2] P312: IF SWALLOWED: Call a

4
) POISON CENTER or

doctor/physician if you feel
unwell.[1] P330: Rinse mouth.
[11[2]

Acute Aquatic Toxicity ) o P273: Avoid release to the

Very toxic to aquatic life.[1] )
(Category 1) environment.[1]
Chronic Aquatic Toxicity Very toxic to aquatic life with ]
) P391: Collect spillage.[1]
(Category 1) long lasting effects.[1]

Step-by-Step Disposal Procedure

The primary directive for the disposal of Lanicemine and its deuterated forms is to use an
approved waste disposal plant.[1] Do not dispose of this material down the drain or in regular
trash.

1. Waste ldentification and Segregation:

e Solid Waste: Unused Lanicemine-d5 powder, contaminated personal protective equipment
(e.g., gloves, weighing paper), and any lab materials that have come into direct contact with
the solid compound should be collected in a dedicated, clearly labeled hazardous waste
container.

e Liquid Waste: Solutions of Lanicemine-d5, including unused experimental solutions and
solvent rinses, must be collected in a separate, sealed, and clearly labeled hazardous waste
container. Suitable solvents for dissolution include ethanol, DMSO, and dimethylformamide.

[3]

o Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name ("Lanicemine-d5"), and the associated hazards (e.g., "Acutely Toxic," "Aquatic
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Hazard").
2. Container Management:
o Use only approved, chemically resistant containers for waste collection.
o Keep waste containers securely sealed when not in use.

» Store waste containers in a designated, well-ventilated secondary containment area, away
from incompatible materials such as strong acids, alkalis, and oxidizing agents.[1]

3. Waste Disposal Workflow:

e Consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines on hazardous waste pickup and disposal.

e Provide the EHS department with a completed hazardous waste manifest, accurately
detailing the contents of the waste container.

e Arrange for a scheduled pickup of the hazardous waste by authorized personnel.

Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of
Lanicemine-d5 waste.
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Caption: Workflow for the safe disposal of Lanicemine-d5.

Experimental Protocols Cited

While no experimental protocols for disposal are provided in the search results, the disposal
procedures are derived from the safety and handling information present in the Safety Data
Sheets (SDS) for Lanicemine. The key principle is that disposal must be in accordance with
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local, regional, and national regulations for hazardous chemical waste.[2][4] Always refer to
your institution's specific waste management protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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